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Compound of Interest

Compound Name: 2-Methoxydodecane

Cat. No.: B15425560 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: A specific CAS (Chemical Abstracts Service) Registry Number for 2-
Methoxydodecane could not be readily identified in available public databases. This guide

provides data on the closely related isomer, 1-Methoxydodecane, and outlines a general

synthetic protocol for 2-Methoxydodecane.

Introduction
2-Methoxydodecane is a long-chain aliphatic ether. While specific data for this compound is

sparse, its structural isomer, 1-Methoxydodecane, provides a useful proxy for understanding its

general physicochemical properties. Long-chain alkyl ethers are of interest in various fields,

including their use as surfactants, in the formulation of cosmetics, and as potential bioactive

molecules.[1] Some long-chain fatty acids containing ether linkages have shown antibacterial

and fungicidal activities.[2]

Physicochemical Properties
The following table summarizes the known physicochemical properties of the related isomer, 1-

Methoxydodecane (CAS No. 3482-63-1).[3][4] These values are expected to be similar for 2-
Methoxydodecane.
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Property Value Reference

CAS Number
3482-63-1 (for 1-

Methoxydodecane)
[3]

Molecular Formula C₁₃H₂₈O [3]

Molecular Weight 200.36 g/mol [3]

IUPAC Name 1-methoxydodecane [4]

Synonyms
Methyl dodecyl ether, 1-

Dodecanol methyl ether
[3]

Kovats Retention Index 1424.1 (non-polar) [4]

Experimental Protocol: Synthesis of 2-
Methoxydodecane via Williamson Ether Synthesis
The Williamson ether synthesis is a versatile and widely used method for the preparation of

ethers.[5][6][7] This reaction proceeds via an Sₙ2 mechanism, involving the reaction of an

alkoxide with a primary or secondary alkyl halide.[5][8] For the synthesis of 2-
Methoxydodecane, two primary routes are feasible. The preferred route involves the use of a

methyl halide and the alkoxide of 2-dodecanol to minimize competing elimination reactions that

can occur with secondary alkyl halides.[5][9]

Route A (Preferred): From 2-Dodecanol and a Methyl Halide

Materials:

2-Dodecanol

Sodium hydride (NaH) or other strong base

Methyl iodide (CH₃I) or other methyl halide

Anhydrous aprotic solvent (e.g., Tetrahydrofuran (THF), Dimethylformamide (DMF))[10]

Apparatus for reflux with an inert atmosphere (e.g., Nitrogen or Argon)
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Procedure:

In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere,

dissolve 2-dodecanol in the anhydrous solvent.

Slowly add sodium hydride to the solution at 0 °C to form the sodium 2-dodecanoxide. The

evolution of hydrogen gas should be observed.

Once the hydrogen evolution ceases, slowly add methyl iodide to the reaction mixture.

Heat the reaction mixture to reflux and monitor the reaction progress using an appropriate

technique (e.g., Thin Layer Chromatography (TLC) or Gas Chromatography (GC)).

Upon completion, cool the reaction to room temperature and quench any remaining sodium

hydride by the slow addition of water or ethanol.

Perform an aqueous workup by adding water and extracting the product with a suitable

organic solvent (e.g., diethyl ether or ethyl acetate).

Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it

under reduced pressure.

Purify the crude product by fractional distillation or column chromatography to obtain pure 2-
Methoxydodecane.

Route B: From 2-Halododecane and Sodium Methoxide

This route is generally less favored due to the potential for elimination side-products with the

secondary alkyl halide.[5][9]

Materials:

2-Bromododecane or 2-Chlorododecane

Sodium methoxide (NaOCH₃)

Anhydrous methanol or an aprotic polar solvent
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Procedure:

Dissolve the 2-halododecane in the chosen solvent in a round-bottom flask.

Add sodium methoxide to the solution.

Heat the mixture to reflux and monitor the reaction.

Follow the workup and purification steps as described in Route A.

Diagrams
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Sodium 2-Dodecanoxide

Deprotonation

Sodium Hydride (NaH)
2-Methoxydodecane

SN2 Attack

Methyl Iodide (CH3I)

Sodium Iodide (NaI)

Click to download full resolution via product page

Caption: Williamson Ether Synthesis of 2-Methoxydodecane.

Biological Relevance and Safety
While specific toxicological data for 2-Methoxydodecane is not available, general information

on related long-chain alkyl ethers can provide some insight. Alkyl glyceryl ethers are known to

function as skin-conditioning agents in cosmetics and have been deemed safe for such uses

based on animal toxicity and clinical data, which indicate low dermal absorption.[11][12][13]

Some studies suggest that alkyl glycerol ethers may have hematopoietic and

immunostimulating properties.[14] Additionally, certain long-chain ether lipids have been

investigated for their role in cellular processes and their potential as therapeutic agents.[14]

Polyoxyalkylene alkyl ethers are noted to be readily biodegradable and unlikely to persist in the

environment or bioaccumulate.[15] However, concentrated forms of some long-chain ethers

can cause skin and eye irritation.[15] Standard laboratory safety precautions should be

followed when handling any chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Long-Chain Alkyl Epoxides and Glycidyl Ethers: An Underrated Class of Monomers -
PubMed [pubmed.ncbi.nlm.nih.gov]

2. Long-chain fatty acids containing ether linkage. I. The antibacterial and fungicidal activities
of some new beta-alkyloxypropionic acids and their methyl esters - PubMed
[pubmed.ncbi.nlm.nih.gov]

3. Dodecane, 1-methoxy- [webbook.nist.gov]

4. Dodecane, 1-methoxy- | C13H28O | CID 77032 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. masterorganicchemistry.com [masterorganicchemistry.com]

6. Williamson Ether Synthesis | ChemTalk [chemistrytalk.org]

7. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]

8. Video: Ethers from Alcohols: Alcohol Dehydration and Williamson Ether Synthesis
[jove.com]

9. organicchemistrytutor.com [organicchemistrytutor.com]

10. jk-sci.com [jk-sci.com]

11. pure.psu.edu [pure.psu.edu]

12. Safety assessment of alkyl glyceryl ethers as used in cosmetics - PubMed
[pubmed.ncbi.nlm.nih.gov]

13. researchgate.net [researchgate.net]

14. Alkyl Glycerol Ethers as Adaptogens | MDPI [mdpi.com]

15. chemical.kao.com [chemical.kao.com]

To cite this document: BenchChem. [Technical Guide: 2-Methoxydodecane]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b15425560#2-
methoxydodecane-cas-number]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15425560?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/32567153/
https://pubmed.ncbi.nlm.nih.gov/32567153/
https://pubmed.ncbi.nlm.nih.gov/17805669/
https://pubmed.ncbi.nlm.nih.gov/17805669/
https://pubmed.ncbi.nlm.nih.gov/17805669/
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C13H28O/c1-3-4-5-6-7-8-9-10-11-12-13-14-2/h3-13H2%2C1-2H3
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methoxydodecane
https://www.masterorganicchemistry.com/2014/10/24/the-williamson-ether-synthesis/
https://chemistrytalk.org/williamson-ether-synthesis/
https://www.chemistrysteps.com/williamson-ether-synthesis/
https://www.jove.com/science-education/v/11731/ethers-from-alcohols-alcohol-dehydration-williamson-ether
https://www.jove.com/science-education/v/11731/ethers-from-alcohols-alcohol-dehydration-williamson-ether
https://www.organicchemistrytutor.com/topic/williamson-ether-synthesis/
https://www.jk-sci.com/blogs/resource-center/williamson-ether-synthesis
https://pure.psu.edu/en/publications/safety-assessment-of-alkyl-glyceryl-ethers-as-used-in-cosmetics
https://pubmed.ncbi.nlm.nih.gov/24174475/
https://pubmed.ncbi.nlm.nih.gov/24174475/
https://www.researchgate.net/publication/281974054_Safety_Assessment_of_Alkyl_Glyceryl_Ethers_as_Used_in_Cosmetics
https://www.mdpi.com/1660-3397/21/1/4
https://chemical.kao.com/content/dam/sites/kao/chemical-kao-com/global/pdf/sustainability/saicm/article_05/SafetySummary_glen_C18EO5_15.pdf
https://www.benchchem.com/product/b15425560#2-methoxydodecane-cas-number
https://www.benchchem.com/product/b15425560#2-methoxydodecane-cas-number
https://www.benchchem.com/product/b15425560#2-methoxydodecane-cas-number
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15425560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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